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Compound of Interest

Compound Name: MRS 1523

Cat. No.: B1676830 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MRS 1523 is a potent and selective antagonist of the Adenosine A3 Receptor (A3AR).[1][2] It

displays high affinity for human and rat A3 receptors with Kᵢ values of 18.9 nM and 113 nM,

respectively.[2][3] Due to its selectivity, MRS 1523 is a valuable tool for investigating the

physiological and pathological roles of the A3AR in various in vivo models. Proper solubilization

is critical for ensuring bioavailability, achieving accurate dosing, and obtaining reliable

experimental results. These application notes provide detailed protocols for dissolving MRS
1523 for administration in animal studies.

Physicochemical and Pharmacological Properties of
MRS 1523
A summary of key quantitative data for MRS 1523 is presented below. This information is

essential for calculating appropriate concentrations for stock and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1676830?utm_src=pdf-interest
https://www.benchchem.com/product/b1676830?utm_src=pdf-body
https://dcchemicals.com/coa/COA_DC28421.html
https://www.medchemexpress.com/mrs-1523.html
https://www.medchemexpress.com/mrs-1523.html
https://www.medchemexpress.com/mrs-1523-standard.html
https://www.benchchem.com/product/b1676830?utm_src=pdf-body
https://www.benchchem.com/product/b1676830?utm_src=pdf-body
https://www.benchchem.com/product/b1676830?utm_src=pdf-body
https://www.benchchem.com/product/b1676830?utm_src=pdf-body
https://www.benchchem.com/product/b1676830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₃H₂₉NO₃S [4]

Molecular Weight 399.55 g/mol [1][4]

Appearance Colorless to light yellow oil MedChemExpress

Ki (human A3R) 18.9 nM [2][3]

Ki (rat A3R) 113 nM [2][3]

In Vitro Solubility
DMSO: ≥ 100 mg/mL (250.28

mM)
MedChemExpress

In Vivo Solubility See Protocols Below MedChemExpress

Experimental Protocols for In Vivo Administration
The following protocols provide two distinct, validated methods for dissolving MRS 1523 to

prepare a clear, injectable solution suitable for in vivo research.

Protocol 1: Aqueous-Based Formulation
This formulation is suitable for various administration routes where an aqueous vehicle is

preferred.

Vehicle Composition:

10% DMSO (Dimethyl sulfoxide)

40% PEG300 (Polyethylene glycol 300)

5% Tween-80

45% Saline (0.9% NaCl)

Achievable Concentration: ≥ 2.5 mg/mL (6.26 mM)

Detailed Methodology:
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Prepare Stock Solution:

Accurately weigh the required amount of MRS 1523.

Dissolve MRS 1523 in 100% DMSO to create a concentrated stock solution (e.g., 25

mg/mL). Use a new, unopened vial of anhydrous DMSO, as it is hygroscopic and water

content can affect solubility.

If necessary, use gentle heating or sonication to ensure the compound is fully dissolved,

resulting in a clear solution.

Prepare Working Solution (Example for 1 mL):

Start with 400 µL of PEG300 in a sterile conical tube.

Add 100 µL of the 25 mg/mL MRS 1523 DMSO stock solution to the PEG300. Vortex

thoroughly until the solution is homogeneous.

Add 50 µL of Tween-80 to the mixture. Vortex again to ensure complete mixing.

Slowly add 450 µL of sterile saline to the mixture while vortexing to bring the final volume

to 1 mL.

Visually inspect the final solution to ensure it is clear and free of precipitation.

Administration and Storage:

It is strongly recommended to prepare this working solution fresh on the day of use.[1][2]

If a stock solution in DMSO is prepared in advance, it should be stored in tightly sealed

aliquots at -20°C for up to one month or -80°C for up to six months.[2] Before use, allow

the stock solution to equilibrate to room temperature.[1]

Protocol 2: Oil-Based Formulation
This formulation is ideal for subcutaneous or intramuscular administration, or for studies

requiring a slower release profile.
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Vehicle Composition:

10% DMSO

90% Corn Oil

Achievable Concentration: ≥ 2.5 mg/mL (6.26 mM)

Detailed Methodology:

Prepare Stock Solution:

Prepare a concentrated stock solution of MRS 1523 in 100% DMSO (e.g., 25 mg/mL) as

described in Protocol 1.

Prepare Working Solution (Example for 1 mL):

Start with 900 µL of sterile corn oil in a sterile conical tube.

Add 100 µL of the 25 mg/mL MRS 1523 DMSO stock solution to the corn oil.

Vortex vigorously until a clear, homogeneous solution is achieved. Sonication may be

required to aid dissolution.

Administration and Storage:

Prepare this formulation fresh daily.

This protocol should be used with caution for studies involving continuous dosing for

periods longer than two weeks.

Store the DMSO stock solution as described in Protocol 1.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for preparing MRS 1523 for in vivo

administration using the aqueous-based formulation (Protocol 1).
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Solution Preparation Workflow

1. Weigh MRS 1523

2. Dissolve in 100% DMSO
(Prepare Stock Solution)

Vortex/Sonicate

3. Add Stock to PEG300

Vortex

4. Add Tween-80

Vortex

5. Add Saline (QS)

Vortex

6. Final Working Solution
(Clear & Ready for Use)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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